Cas no 75213-04-6 (2-Propanol, 1-(octadecyloxy)-3-(triphenylmethoxy)-, acetate, (R)-)

• Product name: 2-Propanol, 1-(octadecyloxy)-3-(triphenylmethoxy)-, acetate, (R)-
• CAS No: 75213-04-6
• MF: C₄₀H₅₈O₃^.C₂H₄O₂
• MW: 646.93868
• CID: 539937
• PubChem ID: 71403813

2-Propanol, 1-(octadecyloxy)-3-(triphenylmethoxy)-, acetate, (R)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-(octadecyloxy)-3-(triphenylmethoxy)-, acetate, (R)-
• 75213-04-6
• Acetic acid--(2R)-1-(octadecyloxy)-3-(triphenylmethoxy)propan-2-ol (1/1)
• DTXSID40824702

• Inchi： InChI=1S/C40H58O3.C2H4O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-26-33-42-34-39(41)35-43-40(36-27-20-17-21-28-36,37-29-22-18-23-30-37)38-31-24-19-25-32-38;1-2(3)4/h17-25,27-32,39,41H,2-16,26,33-35H2,1H3;1H3,(H,3,4)/t39-;/m1./s1
• InChI Key： QXPKEBHIABRTLB-DRRLCDGFSA-N
• SMILES： CCCCCCCCCCCCCCCCCCOCC(COC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)O.CC(=O)O

Computed Properties

• Exact Mass: 646.45996
• Monoisotopic Mass: 646.45972507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 47
• Rotatable Bond Count: 25
• Complexity: 603
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 75.99